[2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate

• CAS No.: 26345-29-9
• Molecular Formula: C12H25NO3
• Molecular Weight: 231.33 g/mol
• IUPAC Name: [2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate
• InChI: InChI=1S/C12H25NO3/c1-5-8-12(4,9-14)10-16-11(15)13(6-2)7-3/h14H,5-10H2,1-4H3
• InChI Key: JFDODGJIADCKIE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(CO)COC(=O)N(CC)CC

Description

[2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate is a chemical compound with the molecular formula C12H25NO3. It is known for its various applications in scientific research and industry due to its unique chemical properties .

Preparation Methods

The synthesis of [2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate involves several steps. One common method includes the reaction of 2-(hydroxymethyl)-2-methylpentanol with diethylcarbamoyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out under anhydrous conditions to prevent hydrolysis of the carbamoyl chloride . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

[2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the carbamate group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

[2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate involves its interaction with specific molecular targets. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets are still under investigation, but studies suggest involvement in various biochemical processes .

Comparison with Similar Compounds

[2-(hydroxymethyl)-2-methylpentyl] N,N-diethylcarbamate can be compared with other carbamate compounds such as diethylcarbamazine and 9-anthrylmethyl N,N-diethylcarbamate. While these compounds share some structural similarities, this compound is unique due to its specific functional groups and resulting chemical properties .

Similar compounds include:

• Diethylcarbamazine
• 9-Anthrylmethyl N,N-diethylcarbamate

This detailed overview provides a comprehensive understanding of this compound, its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds